5-(4-bromophenyl)-4-[(3-chloro-4-ethoxyphenyl)carbonyl]-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C22H21BrClNO5
• Molecular Weight: 494.8 g/mol
• IUPAC Name: (4Z)-5-(4-bromophenyl)-4-[(3-chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H21BrClNO5/c1-3-30-17-9-6-14(12-16(17)24)20(26)18-19(13-4-7-15(23)8-5-13)25(10-11-29-2)22(28)21(18)27/h4-9,12,19,26H,3,10-11H2,1-2H3/b20-18-
• InChI Key: UGGBEHGHMJEKBH-ZZEZOPTASA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)Br)/O)Cl
• SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=C(C=C3)Br)O)Cl

Description

5-(4-bromophenyl)-4-[(3-chloro-4-ethoxyphenyl)carbonyl]-3-hydroxy-1-(2-methoxyethyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, BCPAO, and has been found to have several interesting properties that make it a valuable tool in various research fields.

Mechanism of Action

The mechanism of action of BCPAO is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in various cellular processes. BCPAO has been shown to inhibit the activity of several enzymes, including COX-2, MMP-9, and HDAC, which are involved in inflammation, tumor growth, and other cellular processes.
Biochemical and Physiological Effects:
BCPAO has been found to have several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-viral effects. It has also been shown to have neuroprotective effects, which may make it a potential treatment for various neurodegenerative diseases. BCPAO has also been found to have antioxidant and anti-apoptotic effects, which may help to prevent cell death and promote cell survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCPAO is its versatility, as it can be used in a wide range of scientific research applications. It is also a relatively inexpensive and easy-to-synthesize compound, making it a cost-effective tool for scientific research. However, one of the limitations of BCPAO is that its mechanism of action is not fully understood, which may limit its potential applications in certain research fields.

Future Directions

There are several future directions for research on BCPAO, including further studies on its mechanism of action, potential applications in the treatment of various diseases, and optimization of its synthesis and purification methods. BCPAO may also be used as a tool for the development of new drugs and therapies, particularly in the fields of cancer and neurodegenerative diseases.
Conclusion:
In conclusion, BCPAO is a valuable tool for scientific research, with potential applications in a wide range of fields. Its versatility, low cost, and ease of synthesis make it an attractive compound for researchers, and its interesting properties and potential applications make it a promising area for future research.

Synthesis Methods

The synthesis of BCPAO involves several steps, including the reaction of 4-bromobenzaldehyde with 3-chloro-4-ethoxybenzoyl chloride to form an intermediate compound, which is then reacted with 2-methoxyethylamine and hydroxylamine to yield the final product. The synthesis of BCPAO has been optimized to ensure high yields and purity, making it a reliable and cost-effective compound for scientific research.

Scientific Research Applications

BCPAO has been extensively studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery. It has been found to have several interesting properties, including anti-inflammatory, anti-tumor, and anti-viral effects. BCPAO has also been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.